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Compound of Interest

Compound Name:
2,4-Dichloro-5-(4-

nitrophenoxy)phenol

Cat. No.: B044424 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific compound 2,4-Dichloro-5-(4-
nitrophenoxy)phenol is not readily available in the public domain. This guide provides a

detailed overview of the physicochemical properties of the closely related and more extensively

studied compound, 2,4-Dichloro-5-nitrophenol, along with data on other structural analogs. This

information is intended to serve as a comparative reference for researchers investigating

related chemical structures.

Introduction
Phenolic compounds are a large and diverse class of molecules that are of significant interest

in medicinal chemistry and materials science due to their wide range of biological activities and

chemical reactivity.[1][2] Their properties are heavily influenced by the nature and position of

substituents on the aromatic ring. This guide focuses on the physicochemical characteristics of

2,4-Dichloro-5-nitrophenol and related dichlorophenoxyphenol derivatives. Understanding

these properties is crucial for predicting their behavior in biological systems, designing

synthetic routes, and developing formulations.
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The quantitative physicochemical data for 2,4-Dichloro-5-nitrophenol and its structural analogs

are summarized in the tables below. These tables facilitate a comparative analysis of how

structural variations—such as the presence of a nitrophenoxy group versus a nitro group—

impact the molecule's properties.

Table 1: Core Physicochemical Properties

Property
2,4-Dichloro-5-
nitrophenol

2,4-Dichloro-1-(4-
nitrophenoxy)benz
ene

5-Chloro-2-(2-
chloro-4-
nitrophenoxy)phen
ol

CAS Number 39489-77-5[3][4][5][6] Not Available Not Available

Molecular Formula C₆H₃Cl₂NO₃[3][4][5] C₁₂H₇Cl₂NO₃ C₁₂H₇Cl₂NO₄

Molecular Weight 207.99 g/mol [4][5] 280.09 g/mol [7] 300.09 g/mol [8]

Appearance Yellow solid[3]
Pale yellow crystalline

solid[7]
Not Available

Melting Point 96-98°C[3][4] 55.00°C[7] Not Available

Boiling Point Not Available 365.70°C[7] Not Available

Density ~1.7 g/cm³[3] 1.4820 g/cm³[7] Not Available

Table 2: Solubility and Partitioning Characteristics
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Property
2,4-Dichloro-5-
nitrophenol

2,4-Dichloro-1-(4-
nitrophenoxy)benz
ene

5-Chloro-2-(2-
chloro-4-
nitrophenoxy)phen
ol

Solubility

Information on specific

solvents is limited, but

heating and sonication

may be required to

increase solubility in

preparation of stock

solutions.[5]

Generally soluble in

non-polar organic

solvents like toluene

or hexane; insoluble in

aqueous solutions.[7]

Not Available

LogP (Computed) Not Available Not Available 4.2[8]

pKa

The phenolic hydroxyl

group is acidic due to

the electron-

withdrawing nature of

the chloro and nitro

substituents.[3]

Not Applicable Not Available

Experimental Protocols
Detailed methodologies are essential for the accurate determination and verification of

physicochemical properties. Below are generalized protocols for key experiments.

Determination of Melting Point (Capillary Method)
Sample Preparation: A small amount of the dry, crystalline compound is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a calibrated thermometer or temperature probe.

Heating: The sample is heated at a steady and slow rate (e.g., 1-2°C per minute) as the

temperature approaches the expected melting point.
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Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted into a clear liquid. For a

pure substance, this range should be narrow (0.5-2°C).

Determination of Solubility
Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,

hexane) is selected.

Equilibrium Method (Shake-Flask): An excess amount of the solid compound is added to a

known volume of the solvent in a sealed flask.

Agitation: The flask is agitated at a constant temperature (e.g., 25°C) for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Quantification: A known volume of the clear, saturated solution is carefully removed. The

solvent is evaporated, and the mass of the dissolved solid is measured. Alternatively, the

concentration of the solute in the solution can be determined using a suitable analytical

technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography

(HPLC).

Calculation: The solubility is expressed in units such as g/L or mol/L.

Determination of Partition Coefficient (LogP)
System Setup: A two-phase system of n-octanol and water is prepared in a separatory

funnel. The two phases are mutually saturated by vigorous mixing, followed by separation.

Sample Introduction: A precisely weighed amount of the compound is dissolved in the n-

octanol phase.

Partitioning: The n-octanol solution is added to the water phase in the separatory funnel. The

funnel is shaken for a sufficient time to allow the compound to partition between the two

immiscible layers until equilibrium is achieved.
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Phase Separation: The mixture is allowed to stand until the two layers have clearly

separated.

Concentration Measurement: The concentration of the compound in each phase is measured

using an appropriate analytical method (e.g., UV-Vis spectroscopy).

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the

compound in the n-octanol phase to its concentration in the aqueous phase. LogP is the

base-10 logarithm of this value.

Workflow and Pathway Visualizations
As no specific biological signaling pathways involving the target compounds were identified in

the literature, a generalized experimental workflow for the characterization of a novel chemical

compound is presented below. This workflow outlines the logical progression from synthesis to

comprehensive physicochemical and biological evaluation.
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Generalized Workflow for Chemical Compound Characterization

Synthesis & Purification

Structural Elucidation

Physicochemical Profiling

Biological Evaluation

Chemical Synthesis

Purification
(Crystallization, Chromatography)

NMR Spectroscopy Mass Spectrometry

X-ray Crystallography

Melting Point

Solubility

LogP Determination

pKa Measurement

In Vitro Assays
(e.g., Enzyme Inhibition, Cytotoxicity)

In Vivo Studies
(e.g., Animal Models)

Final Report & Data Compilation

Click to download full resolution via product page

Caption: Workflow for Novel Compound Characterization.
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Biological Activity Context
While specific data for 2,4-Dichloro-5-(4-nitrophenoxy)phenol is scarce, phenolic compounds

as a class are known to exhibit a wide range of biological activities. Their therapeutic potential

often stems from their antioxidant properties and their ability to interact with various proteins.[1]

[9] Phenolic compounds can exert effects such as:

Antimicrobial Activity: They can disrupt microbial cell membranes or bind to microbial DNA,

leading to bactericidal or bacteriostatic effects.[2][10]

Anti-inflammatory Effects: Some phenolic compounds can inhibit pro-inflammatory enzymes

like cyclooxygenase (COX) or modulate transcription factors such as NF-κB.[9]

Enzyme Inhibition: The phenolic structure is a common motif in the design of inhibitors for

various enzymes. For example, 2,4-Dichloro-5-nitrophenol has been used as an intermediate

in the synthesis of dipeptidyl peptidase IV (DPP-IV) and Hsp90 inhibitors.[6]

The general mechanism of action for simple phenols involves antiseptic and disinfectant

properties, and at higher concentrations, they can be proteolytic.[11] The specific biological role

of a more complex molecule like 2,4-Dichloro-5-(4-nitrophenoxy)phenol would be highly

dependent on its three-dimensional structure and its ability to bind to specific biological targets,

a subject that requires further experimental investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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